![molecular formula C11H19N3O B7511303 3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole](/img/structure/B7511303.png)
3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the oxadiazole family, which has been shown to have a wide range of biological activities. In
Mechanism of Action
The mechanism of action of 3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole is not fully understood, but it is believed to involve the modulation of certain signaling pathways in the brain. Specifically, this compound has been shown to activate the sigma-1 receptor, which in turn can regulate the activity of other receptors and ion channels. This can lead to a variety of biochemical and physiological effects, including changes in neurotransmitter release, calcium signaling, and gene expression.
Biochemical and Physiological Effects:
Studies have shown that 3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole can have a range of biochemical and physiological effects. For example, this compound has been shown to increase the release of certain neurotransmitters, such as dopamine and acetylcholine, in the brain. It has also been shown to modulate calcium signaling, which can affect a variety of cellular processes. In addition, 3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole has been shown to have neuroprotective effects, which could be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole in lab experiments is its high affinity for the sigma-1 receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, there are also limitations to its use. For example, this compound can be difficult to synthesize and purify, which can make it challenging to obtain in large quantities. In addition, its effects on other receptors and ion channels may complicate the interpretation of experimental results.
Future Directions
There are a number of future directions for research on 3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound has neuroprotective effects and can improve cognitive function in animal models of these diseases. Another area of interest is its potential use as a tool for studying the sigma-1 receptor and its role in various physiological processes. Further research in these areas could lead to the development of new treatments for neurological disorders and a better understanding of the underlying mechanisms involved.
Synthesis Methods
The synthesis of 3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole involves the reaction of 3-ethyl-5-aminomethyl-1,2,4-oxadiazole with 3-methylpiperidine. This reaction is typically carried out in the presence of a catalyst, such as copper(II) acetate, and a solvent, such as ethanol. The resulting product is then purified by recrystallization or chromatography.
Scientific Research Applications
3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole has been studied for its potential use in a variety of scientific research applications. One area of interest is its ability to act as a ligand for certain receptors in the brain, such as the sigma-1 receptor. This receptor is involved in a number of physiological processes, including pain perception, mood regulation, and neuroprotection. Studies have shown that 3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole can bind to the sigma-1 receptor with high affinity, making it a promising candidate for further research in this area.
properties
IUPAC Name |
3-ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3O/c1-3-10-12-11(15-13-10)8-14-6-4-5-9(2)7-14/h9H,3-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHAPVEYEOHPJRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=N1)CN2CCCC(C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.